Cas no 6998-75-0 (9H-Purin-6-amine, 9-(3-deoxy-beta-D-threo-pentofuranosyl)-)

• Product Name: 9H-Purin-6-amine, 9-(3-deoxy-beta-D-threo-pentofuranosyl)-
• CAS No: 6998-75-0
• MF: C₁₀H₁₃N₅O₃
• MW: 251.241921186447
• CID: 2680177
• Update Time: 2023-08-07

9H-Purin-6-amine, 9-(3-deoxy-beta-D-threo-pentofuranosyl)- Chemical and Physical Properties

Names and Identifiers

• (2R,3S,5S)-2-(6-aminopurin-9-yl)-5-(hydroxymethyl)oxolan-3-ol
• K6PKX2PHVZ
• 9H-Purin-6-amine, 9-(3-deoxy-beta-D-threo-pentofuranosyl)-
• (2R,3S,5S)-2-(6-aminopurin-9-yl)-5-(hydroxymethyl)-3-oxolanol
• 9-(3-Deoxy-beta-D-arabinofuranosyl)adenine
• EOS64
• Adenine, 9-(3-deoxy-beta-D-threo-pentofuranosyl)-
• OFEZSBMBBKLLBJ-JFWOZONXSA-N
• 9-(3-Deoxy-.beta.-D-arabinofuranosyl)adenine
• 9-(3-Deoxy-beta-D-threo-pentofuranosyl)adenine
• 9-(3-deoxy-beta-D-threo-pen

• Inchi： 1S/C10H13N5O3/c11-8-7-9(13-3-12-8)15(4-14-7)10-6(17)1-5(2-16)18-10/h3-6,10,16-17H,1-2H2,(H2,11,12,13)/t5-,6-,10+/m0/s1
• InChI Key： OFEZSBMBBKLLBJ-JFWOZONXSA-N
• SMILES： O1[C@H](CO)C[C@@H]([C@@H]1N1C=NC2C(N)=NC=NC1=2)O

Computed Properties

• Exact Mass: 251.102
• Monoisotopic Mass: 251.102
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 119

Experimental Properties

• Density: 1.91
• Boiling Point: 627.2°Cat760mmHg
• Flash Point: 333.1°C